1-(3-Bromophenyl)-7-chloro-2-(2-hydroxyethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• CAS No.: 874463-06-6
• Molecular Formula: C19H13BrClNO4
• Molecular Weight: 434.67
• IUPAC Name: 1-(3-bromophenyl)-7-chloro-2-(2-hydroxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C19H13BrClNO4/c20-11-3-1-2-10(8-11)16-15-17(24)13-9-12(21)4-5-14(13)26-18(15)19(25)22(16)6-7-23/h1-5,8-9,16,23H,6-7H2
• Standard InChI Key: JWXZAZJAQCQOEP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound belongs to the chromeno[2,3-c]pyrrole family, a class of fused heterocycles combining chromene (benzopyran) and pyrrole moieties. Its IUPAC name, 1-(3-bromophenyl)-7-chloro-2-(2-hydroxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione, reflects the following structural attributes:

• A 3-bromophenyl group at position 1 of the pyrrole ring.

• A 7-chloro substituent on the chromene moiety.

• A 2-hydroxyethyl side chain at position 2 of the pyrrole.

• Two ketone groups at positions 3 and 9.

The molecular formula C19H13BrClNO4 corresponds to a molecular weight of 434.67 g/mol, with the following key identifiers:

Property	Value
CAS Registry Number	874463-06-6
IUPAC Name	1-(3-bromophenyl)-7-chloro-2-(2-hydroxyethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
SMILES	C1=CC(=CC(=C1)Br)C2C3=C(C(=O)N2CCO)OC4=C(C3=O)C=C(C=C4)Cl
InChI Key	JWXZAZJAQCQOEP-UHFFFAOYSA-N

Spectroscopic and Physicochemical Properties

• IR spectra: Strong absorption bands at ~1700–1650 cm⁻¹ for carbonyl groups.

• NMR spectra: Distinct signals for aromatic protons (δ 7.0–8.5 ppm) and hydroxyethyl side chains (δ 3.5–4.5 ppm).

Synthetic Methodologies

General Synthesis of Chromeno[2,3-c]pyrrole Derivatives

The synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones typically involves multicomponent reactions (MCRs). A representative protocol from recent literature involves:

• Reactants:

  • Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1)

  • Aryl aldehyde (2)

  • Primary amine (3)

• Conditions:

  • Solvent: Ethanol or methanol with catalytic acetic acid.

  • Temperature: Reflux at 80°C for 20 hours.

• Mechanism:

  • Condensation of 1 and 2 to form a Knoevenagel adduct.

  • Cyclization with 3 via aza-Michael addition, followed by dehydration.

For the target compound, substituting 2 with 3-bromobenzaldehyde and 3 with 2-aminoethanol would theoretically yield the desired hydroxyethyl side chain. Chlorination at position 7 could be achieved through post-synthetic halogenation or by using pre-chlorinated starting materials.

Challenges in Synthesis

• Regioselectivity: Ensuring bromine and chlorine substituents occupy the correct positions requires careful control of reaction conditions.

• Side reactions: The hydroxyethyl group may undergo oxidation or elimination under acidic or high-temperature conditions.

Research Gaps and Future Directions

Unanswered Questions

• Solubility and stability: No empirical data exist for this compound’s behavior in aqueous or organic solvents.

• In vitro/in vivo studies: Biological activity remains entirely unexplored.

Recommended Studies

• Synthetic optimization: Screen catalysts and solvents to improve yield and purity.

• ADMET profiling: Evaluate absorption, distribution, and toxicity in preclinical models.

• Structure-activity relationships (SAR): Modify substituents to identify critical pharmacophores.